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Compound of Interest

Compound Name: ASN02563583

Cat. No.: B15610363 Get Quote

Researchers and laboratory personnel must handle the GPR17 modulator, ASN02563583, with

care, adhering to established safety protocols for chemical reagents. Although a specific Safety

Data Sheet (SDS) for ASN02563583 is not publicly available, general principles of hazardous

chemical waste disposal should be strictly followed to ensure the safety of personnel and the

environment. It is imperative to treat this compound as potentially hazardous.

Personal Protective Equipment (PPE) and Handling
When handling ASN02563583, appropriate personal protective equipment should always be

worn. This includes, but is not limited to:

Gloves: Chemically resistant gloves suitable for handling laboratory chemicals.

Eye Protection: Safety glasses or goggles to prevent eye contact.

Lab Coat: A standard laboratory coat to protect clothing and skin.

Work should be conducted in a well-ventilated area, preferably within a fume hood, to avoid

inhalation of any dust or aerosols.[1]

Disposal of Unused or Waste ASN02563583
All waste containing ASN02563583, whether in solid form or in solution, must be disposed of

as hazardous chemical waste.[2][3] Do not dispose of this compound in the regular trash or

down the drain.[4]
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Key Disposal Steps:

Waste Collection:

Collect all solid waste, including contaminated personal protective equipment (e.g., gloves,

weighing paper), in a designated and clearly labeled hazardous waste container.[5]

Liquid waste, such as solutions of ASN02563583, should be collected in a separate,

compatible, and leak-proof container with a secure screw-on cap.[3][5] Do not mix with

incompatible waste streams.[6]

Container Labeling:

All waste containers must be clearly labeled with the words "Hazardous Waste" and the

full chemical name: "ASN02563583".[2]

Include the concentration and solvent if it is a solution.

The date of waste accumulation should also be noted on the label.

Storage of Waste:

Store hazardous waste containers in a designated, secure area away from general

laboratory traffic.

Ensure secondary containment is used to prevent spills.[5]

Segregate waste based on compatibility (e.g., keep away from strong acids, bases, and

oxidizers).[6]

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EH&S) department to arrange

for the pickup and disposal of the hazardous waste.[3] Follow all institutional and local

regulations for hazardous waste disposal.

Spill and Emergency Procedures
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In the event of a spill, evacuate the immediate area and prevent others from entering. Wear

appropriate PPE, including respiratory protection if necessary, before attempting to clean up.

Small Spills: Absorb liquid spills with an inert absorbent material (e.g., vermiculite, sand) and

collect the material in a sealed container for disposal as hazardous waste. For solid spills,

carefully sweep or scoop the material to avoid creating dust and place it in a sealed

container.

Large Spills: Evacuate the area and contact your institution's emergency response team or

EH&S department immediately.

In case of accidental exposure:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open. Seek medical attention.[1]

Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with

soap and water. Seek medical attention if irritation persists.[1]

Inhalation: Move to fresh air. If breathing is difficult, seek immediate medical attention.[1]

Ingestion: Do NOT induce vomiting. Wash out the mouth with water and seek immediate

medical attention.[1]

Quantitative Data Summary
Parameter Value Source

Recommended Storage (Stock

Solution)

-80°C for up to 6 months;

-20°C for up to 1 month
MedchemExpress

pH for Drain Disposal (General

Guideline)

Not Recommended; General

range for dilute acids/bases is

5.5 - 10.5

American Chemical Society[4]

Maximum Waste Accumulation

(General Lab Guideline)

Typically no more than 25

gallons total per laboratory

before removal

Northwestern University[3]
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Experimental Protocols Cited
While specific experimental protocols for the disposal of ASN02563583 are not available, the

general protocols for handling and disposing of hazardous laboratory chemicals are

referenced. These are standard operating procedures in most research environments and are

outlined by regulatory bodies and institutional safety departments.

ASN02563583 Disposal Workflow
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Caption: Workflow for the proper disposal of ASN02563583.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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